Cas no 4059-10-3 (1-benzyl-5-bromo-4-nitroimidazole)

1-benzyl-5-bromo-4-nitroimidazole structure
4059-10-3 structure
Product Name:1-benzyl-5-bromo-4-nitroimidazole
CAS No:4059-10-3
MF:C10H8BrN3O2
MW:282.093420982361
CID:925944
PubChem ID:290690
Update Time:2025-04-19

1-benzyl-5-bromo-4-nitroimidazole Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-5-bromo-4-nitroimidazole
    • Ambcb5343330; NSC154826; Oprea1_197767; 1-benzyl-5-bromo-4-nitro-1h-imidazole; 5-Brom-4-nitro-1-benzylimidazol; CTK4I3379; 1-Benzyl-4-nitro-5-bromoimidazole; SureCN1522919; AC1L6EAZ; 1-benzyl-5-bromo-4-nitro-1H-imidazole; AC1Q20CH;
    • NSC154826
    • SCHEMBL1522919
    • DTXSID70302881
    • 4059-10-3
    • Oprea1_197767
    • RRHSCVBBORUEOB-UHFFFAOYSA-N
    • NSC-154826
    • 1-benzyl-5-bromo-4-nitro-1h-imidazole
    • Inchi: 1S/C10H8BrN3O2/c11-9-10(14(15)16)12-7-13(9)6-8-4-2-1-3-5-8/h1-5,7H,6H2
    • InChI Key: RRHSCVBBORUEOB-UHFFFAOYSA-N
    • SMILES: BrC1=C([N+](=O)[O-])N=CN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 280.98004
  • Monoisotopic Mass: 280.97999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96
  • LogP: 3.12530
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk